Cas no 22813-48-5 (3-Chloro-N-isopropylpropanamide)

• Product Name: 3-Chloro-N-isopropylpropanamide
• CAS No: 22813-48-5
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD02973945
• CID: 1069326
• PubChem ID: 5220401
• Update Time: 2025-10-28

3-Chloro-N-isopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-isopropylpropanamide
• 3-Chlor-N-isopropyl-propionamid
• 3-chloro-propionic acid isopropylamide
• 3-Chlor-propionsaeure-isopropylamid
• AC1NQFGD
• AC1Q1Q71
• CTK0J6079
• SBB051018
• SCHEMBL11476877
• G28954
• 22813-48-5
• MFCD02973945
• EN300-33339
• 3-chloro-N-propan-2-ylpropanamide
• J-014868
• CS-0246585
• BS-36786
• 3-chloro-N-(propan-2-yl)propanamide
• Propanamide, 3-chloro-N-(1-methylethyl)-
• DTXSID20410980
• ALBB-011975
• Z239813378
• AKOS000139515

• MDL： MFCD02973945
• Inchi： 1S/C6H12ClNO/c1-5(2)8-6(9)3-4-7/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key： ALFWYWDQZOWABE-UHFFFAOYSA-N
• SMILES： ClCCC(NC(C)C)=O

Computed Properties

• Exact Mass: 149.06086
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 67-69 °C
• Boiling Point: 271.0±23.0 °C at 760 mmHg
• Flash Point: 117.7±22.6 °C
• Refractive Index: 1.439
• PSA: 29.1
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Chloro-N-isopropylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-N-isopropylpropanamide

3-Chloro-N-isopropylpropanamide (CAS 22813-48-5): A Comprehensive Technical Overview

3-Chloro-N-isopropylpropanamide (CAS 22813-48-5) is an important chlorinated amide compound with significant applications in organic synthesis and specialty chemical manufacturing. This white to off-white crystalline powder has gained attention in recent years due to its versatile reactivity as a chemical intermediate in pharmaceutical and agrochemical production.

The molecular structure of 3-Chloro-N-isopropylpropanamide features both amide functionality and chlorine substitution, making it particularly valuable for nucleophilic substitution reactions. With a molecular formula of C6H12ClNO and molecular weight of 149.62 g/mol, this compound demonstrates excellent solubility in common organic solvents including dichloromethane, ethyl acetate, and acetone, while being only slightly soluble in water.

Recent search trends indicate growing interest in "3-Chloro-N-isopropylpropanamide applications" and "CAS 22813-48-5 synthesis methods", reflecting the compound's expanding industrial relevance. Analytical techniques such as HPLC analysis, GC-MS characterization, and NMR spectroscopy are commonly employed for quality control and structural verification of this material.

In pharmaceutical research, 3-Chloro-N-isopropylpropanamide serves as a key building block for the synthesis of various active pharmaceutical ingredients (APIs). Its reactive chlorine atom allows for efficient derivatization, while the isopropyl amide group contributes to enhanced lipophilicity in target molecules. Current studies explore its potential in developing central nervous system (CNS) drugs and metabolic regulators.

The agrochemical industry utilizes CAS 22813-48-5 in the production of novel herbicide intermediates and plant growth regulators. Researchers are particularly interested in its role in creating selective weed control agents that align with modern sustainable agriculture practices. These applications address current market demands for environmentally friendly crop protection solutions.

From a synthetic chemistry perspective, 3-Chloro-N-isopropylpropanamide offers several advantages. The compound demonstrates good thermal stability (typically stable up to 150°C) and can participate in various amide coupling reactions, alkylations, and cyclization processes. These properties make it valuable for constructing complex molecular architectures in medicinal chemistry and material science applications.

Market analysis shows increasing procurement of 3-Chloro-N-isopropylpropanamide by contract research organizations (CROs) and specialty chemical manufacturers. The global supply chain has adapted to meet rising demand, with major producers located in North America, Europe, and Asia. Quality specifications typically require ≥98% purity, with strict control of residual solvents and heavy metal content.

Recent innovations in green chemistry have influenced the production processes for CAS 22813-48-5. Modern synthetic routes emphasize atom economy, reduced waste generation, and energy-efficient protocols. These developments respond to industry needs for sustainable chemical manufacturing while maintaining cost-effectiveness and scalability.

Storage and handling of 3-Chloro-N-isopropylpropanamide require standard laboratory precautions. The compound should be kept in tightly sealed containers under dry conditions at room temperature. Compatibility studies indicate that glass, stainless steel, and HDPE containers are suitable for long-term storage without significant degradation.

Analytical method development for 3-Chloro-N-isopropylpropanamide remains an active research area. Advanced techniques like UHPLC-MS and 2D NMR provide enhanced characterization capabilities, particularly for detecting trace impurities. These methods support quality assurance in GMP-compliant production environments and facilitate regulatory submissions.

The future outlook for CAS 22813-48-5 appears promising, with potential expansions into electronic materials and polymer chemistry applications. Research initiatives explore its use in photoactive compounds and specialty coatings, capitalizing on its unique combination of functional groups. These emerging applications align with technological trends in advanced materials development.

From a regulatory standpoint, 3-Chloro-N-isopropylpropanamide is not currently classified under major international control lists. However, manufacturers and users should consult local regulations regarding chemical safety and environmental protection requirements. Proper risk assessment and waste management procedures should always be implemented when working with this compound.

In conclusion, 3-Chloro-N-isopropylpropanamide (CAS 22813-48-5) represents a versatile and valuable chemical building block with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to inspire innovation in organic synthesis, drug discovery, and material science. As research advances and new applications emerge, this compound is poised to maintain its importance in specialty chemical markets worldwide.